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Compound of Interest

Compound Name: Tri-sec-butylborane

Cat. No.: B073942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of Tri-sec-butylborane. Adherence to these procedures is

critical due to the chemical's hazardous properties.

Tri-sec-butylborane is a highly reactive and pyrophoric organoborane compound, meaning it

can ignite spontaneously upon contact with air.[1] It is also highly sensitive to moisture, reacting

violently with water to produce flammable hydrogen gas, which can lead to fire or an explosion.

[1] Due to these properties, it must be handled with extreme caution by trained personnel using

specialized techniques.[1]

Hazard Summary
Tri-sec-butylborane presents multiple significant hazards:

Pyrophoric Liquid: Spontaneously ignites if exposed to air.[2]

Water Reactive: Reacts violently with water and moisture.[1]

Corrosive: Causes severe skin burns and eye damage.[2][3]

Respiratory Irritant: May cause respiratory irritation.[3][4]

Suspected Carcinogen: Suspected of causing cancer.[3][4]
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Flammable: Highly flammable liquid and vapor.[3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Tri-sec-butylborane.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene)

inspected prior to use.[3]

To protect against skin

corrosion and chemical burns.

Eye & Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield should also be

used.[3]

To protect against splashes

and chemical burns to the

eyes and face.

Skin & Body Protection

Fire/flame resistant and

impervious clothing. A lab coat

should be worn over personal

clothing.[3]

To protect against fire,

chemical splashes, and skin

contact.

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation is

experienced.[3]

To protect against inhalation of

vapors that can cause

respiratory irritation.

Safe Handling and Storage Protocol
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Store under an inert atmosphere, such as nitrogen or argon.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[3][5]

Store separately from incompatible materials, including water, acids, and oxidizing agents.[1]
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Handling:

All manipulations must be carried out under an inert atmosphere using air-free techniques

such as a glove box or a Schlenk line.[1]

Ensure adequate ventilation in the handling area.[3]

Use non-sparking tools and equipment to prevent ignition.[3]

Ground all equipment to prevent static electricity discharge.[6]

Never work alone when handling this substance.

Experimental Workflow
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Caption: Workflow for the safe handling of Tri-sec-butylborane.
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Spill and Emergency Procedures
Emergency Scenario Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[3]

Eye Contact

Immediately rinse eyes cautiously with water for

at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[3]

Spill

Evacuate the area. Remove all ignition sources.

Ventilate the area. Contain the spill with inert

absorbent material (e.g., sand, earth). Collect

and place in a suitable, closed container for

disposal. Do not use combustible materials,

such as sawdust.[3][7]

Fire

Use a dry chemical, carbon dioxide, or alcohol-

resistant foam extinguisher. Do not use water.

Firefighters should wear self-contained

breathing apparatus.[3]

Disposal Plan
Waste Product: The material must be disposed of by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[3] Do not discharge to sewer
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systems.[3]

Contaminated Packaging: Containers should be triply rinsed (or equivalent) and can then be

offered for recycling or reconditioning.[3] Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill.[3] Combustible packaging materials may be

incinerated under controlled conditions.[3]

Labeling: All waste containers must be clearly labeled with the contents and associated

hazards.

By strictly following these guidelines, you can minimize the risks associated with handling Tri-
sec-butylborane and ensure a safe laboratory environment. Always consult the Safety Data

Sheet (SDS) for the most current and comprehensive information before use.[3][5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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